Cas no 2098141-41-2 (6-(2-Aminoethoxy)-N-(cyclopropylmethyl)pyrimidin-4-amine)

• Product Name: 6-(2-Aminoethoxy)-N-(cyclopropylmethyl)pyrimidin-4-amine
• CAS No: 2098141-41-2
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 4776096
• Update Time: 2025-06-09

6-(2-Aminoethoxy)-N-(cyclopropylmethyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(2-aminoethoxy)-N-(cyclopropylmethyl)pyrimidin-4-amine
• 6-(2-Aminoethoxy)-N-(cyclopropylmethyl)pyrimidin-4-amine

• Inchi： 1S/C10H16N4O/c11-3-4-15-10-5-9(13-7-14-10)12-6-8-1-2-8/h5,7-8H,1-4,6,11H2,(H,12,13,14)
• InChI Key： DOYQUZWOPJVHCP-UHFFFAOYSA-N
• SMILES： O(CCN)C1=CC(=NC=N1)NCC1CC1

Computed Properties

• Exact Mass: 208.13241115 g/mol
• Monoisotopic Mass: 208.13241115 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 208.26
• XLogP3: 0.6
• Topological Polar Surface Area: 73.1

Additional information on 6-(2-Aminoethoxy)-N-(cyclopropylmethyl)pyrimidin-4-amine

Introduction to 6-(2-Aminoethoxy)-N-(cyclopropylmethyl)pyrimidin-4-amine (CAS No. 2098141-41-2)

6-(2-Aminoethoxy)-N-(cyclopropylmethyl)pyrimidin-4-amine, identified by its CAS number 2098141-41-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This pyrimidine derivative has garnered attention due to its structural uniqueness and potential biological activities, making it a subject of extensive study in drug discovery and development. The compound’s molecular framework, featuring a pyrimidin-4-amine core linked to an aminoethoxy side chain and a cyclopropylmethyl substituent, offers a rich scaffold for modulating various biological pathways.

The aminoethoxy moiety in 6-(2-Aminoethoxy)-N-(cyclopropylmethyl)pyrimidin-4-amine introduces a polar, hydrophilic character to the molecule, which can enhance its solubility and interaction with biological targets. This feature is particularly valuable in designing drugs that require efficient absorption and distribution within the body. Additionally, the presence of the cyclopropylmethyl group adds rigidity to the molecular structure, potentially influencing binding affinity and selectivity in enzyme or receptor interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 6-(2-Aminoethoxy)-N-(cyclopropylmethyl)pyrimidin-4-amine with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. The pyrimidine core is a well-documented pharmacophore in medicinal chemistry, with numerous analogs already approved for therapeutic use. By incorporating novel substituents like aminoethoxy and cyclopropylmethyl, researchers aim to expand the pharmacological profile of this class of compounds.

In vitro studies have begun to explore the potential of 6-(2-Aminoethoxy)-N-(cyclopropylmethyl)pyrimidin-4-amine as an anti-inflammatory agent. The compound’s ability to modulate inflammatory signaling pathways has been observed in preliminary experiments, suggesting its utility in treating chronic inflammatory diseases. Furthermore, the structural features of this molecule make it a promising candidate for developing kinase inhibitors, which are critical in targeted cancer therapies. The unique combination of electronic and steric properties provided by its substituents allows for precise tuning of its biological activity.

The synthesis of 6-(2-Aminoethoxy)-N-(cyclopropylmethyl)pyrimidin-4-amine presents both challenges and opportunities for synthetic chemists. The integration of multiple functional groups requires careful planning to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have facilitated the construction of complex pyrimidine derivatives like this one. These techniques not only improve efficiency but also enable the introduction of diverse structural motifs, enhancing the likelihood of discovering bioactive compounds.

From a regulatory perspective, the development of new pharmaceutical candidates like 6-(2-Aminoethoxy)-N-(cyclopropylmethyl)pyrimidin-4-amine must adhere to stringent guidelines to ensure safety and efficacy. Preclinical studies are essential to evaluate its pharmacokinetic properties, toxicity profiles, and potential side effects before human trials can commence. Collaborative efforts between academic researchers and pharmaceutical companies are crucial in translating laboratory findings into viable therapeutic agents.

The future prospects for 6-(2-Aminoethoxy)-N-(cyclopropylmethyl)pyrimidin-4-amine are promising, with ongoing research aimed at optimizing its pharmacological properties. Innovations in drug design, such as structure-based drug optimization and fragment-based lead discovery, may further enhance its potential as a therapeutic entity. As our understanding of disease mechanisms evolves, compounds like this one could play a pivotal role in developing next-generation treatments for complex disorders.

In conclusion, 6-(2-Aminoethoxy)-N-(cyclopropylmethyl)pyrimidin-4-amine (CAS No. 2098141-41-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities position it as a valuable asset in drug discovery efforts. With continued research and development, this compound holds great promise for addressing unmet medical needs and improving patient outcomes.